Cas no 1855162-36-5 (1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol)
1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1649831
- 1855162-36-5
- 1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol
- 1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol
-
- Inchi: 1S/C9H18FNOS/c1-13-9-3-2-4-11(7-9)6-8(12)5-10/h8-9,12H,2-7H2,1H3
- InChI Key: IHDYRVTVODJMGT-UHFFFAOYSA-N
- SMILES: S(C)C1CCCN(CC(CF)O)C1
Computed Properties
- Exact Mass: 207.10931353g/mol
- Monoisotopic Mass: 207.10931353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 48.8Ų
1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1649831-0.05g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-0.1g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-0.25g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-0.5g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-1.0g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-2.5g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-5.0g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-10.0g |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1649831-50mg |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 50mg |
$888.0 | 2023-09-21 | ||
| Enamine | EN300-1649831-100mg |
1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol |
1855162-36-5 | 100mg |
$930.0 | 2023-09-21 |
1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol
1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol: A Comprehensive Overview
1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol (CAS No. 1855162-36-5) is a complex organic compound with a unique structure that combines a fluorinated alcohol group, a piperidine ring, and a methylsulfanyl substituent. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials development. The methylsulfanyl group introduces sulfur into the molecule, which can influence its electronic properties and reactivity, while the piperidine ring provides structural rigidity and potential for hydrogen bonding interactions.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the fluorine atom in this compound can enhance its lipophilicity and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored the synthesis of similar fluorinated piperidine derivatives, focusing on optimizing their stability and reactivity under various reaction conditions.
The methylsulfanyl group in 1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol plays a critical role in modulating the compound's chemical properties. Sulfur-containing groups are known to improve solubility and reduce toxicity in pharmaceutical compounds. Recent advancements in sulfur chemistry have enabled the synthesis of more stable and bioavailable derivatives, further enhancing the potential of this compound in therapeutic applications.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, alkylation, and fluorination reactions. The choice of reagents and reaction conditions is crucial to ensure high yields and purity. For instance, the use of alkali metals or transition metal catalysts can facilitate key transformations, such as the formation of the piperidine ring or the introduction of the methylsulfanyl group.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, enabling researchers to validate their synthetic strategies and optimize future designs.
Looking ahead, 1-fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol holds significant promise for further exploration in drug development. Its unique combination of functional groups makes it an ideal candidate for studying structure-property relationships and developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in advancing medicinal chemistry.
1855162-36-5 (1-Fluoro-3-[3-(methylsulfanyl)piperidin-1-yl]propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)